Cas no 1805235-39-5 (4-(Bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 4-(Bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1805235-39-5
• MF: C₉H₅BrF₅NO₃
• MW: 350.036919355392
• CID: 4845477
• Update Time: 2025-05-22

4-(Bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carboxylic acid

• Inchi： 1S/C9H5BrF5NO3/c10-1-3-4(6(11)12)2-16-7(5(3)8(17)18)19-9(13,14)15/h2,6H,1H2,(H,17,18)
• InChI Key： AMKMGFQIKZULIS-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(=O)O)C(=NC=C1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 3.1
• Topological Polar Surface Area: 59.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-(Bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carboxylic acid

Comprehensive Overview of 4-(Bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1805235-39-5)

4-(Bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1805235-39-5) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound, characterized by its unique bromomethyl, difluoromethyl, and trifluoromethoxy functional groups, serves as a critical intermediate in the synthesis of advanced molecules. Its structural complexity and reactivity make it a valuable asset for researchers exploring novel drug candidates and crop protection agents.

The growing interest in fluorinated compounds and heterocyclic chemistry has positioned this molecule as a subject of intense study. Fluorine incorporation, as seen in the difluoromethyl and trifluoromethoxy groups, is a trending topic due to its ability to enhance metabolic stability, bioavailability, and binding affinity in drug design. Similarly, the bromomethyl group offers versatile reactivity for further functionalization, making this compound a cornerstone in modern synthetic strategies.

From an industrial perspective, the demand for pyridine-based intermediates like CAS No. 1805235-39-5 is driven by their applications in developing small-molecule therapeutics and agrochemicals. Researchers frequently search for "how to synthesize fluorinated pyridines" or "applications of bromomethyl pyridines," reflecting the compound's relevance. Its role in constructing kinase inhibitors and herbicides aligns with current market needs for targeted therapies and sustainable agriculture solutions.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing this compound. Purity and stability under various conditions (e.g., temperature, pH) are frequently discussed in scientific forums, emphasizing the need for rigorous quality control. The compound's solubility in organic solvents like DMSO or acetonitrile is another practical consideration for laboratory use.

Environmental and regulatory aspects of halogenated compounds are also hot topics. While CAS No. 1805235-39-5 is not classified as hazardous, its handling requires standard laboratory precautions. Discussions around "green chemistry alternatives for bromomethylation" or "biodegradability of fluorinated pyridines" highlight the industry's shift toward sustainable practices.

In summary, 4-(Bromomethyl)-5-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-carboxylic acid exemplifies the intersection of innovation and utility in chemical research. Its multifaceted applications and alignment with trending scientific inquiries ensure its continued prominence in high-value R&D sectors.